Cas no 451485-76-0 (Methyl 4-(1,1-Dioxothiomorpholino)benzoate)

• Product Name: Methyl 4-(1,1-Dioxothiomorpholino)benzoate
• CAS No: 451485-76-0
• MF: C₁₂H₁₅NO₄S
• MW: 269.31680226326
• MDL: MFCD02661674
• CID: 2503099
• PubChem ID: 87557971
• Update Time: 2025-04-21

Methyl 4-(1,1-Dioxothiomorpholino)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(1,1-dioxidothiomorpholino)benzoate
• Methyl 4-(1,1-Dioxothiomorpholino)benzoate
• 4-(1,1-Dioxothiomorpholino)benzoic Acid Methyl Ester
• 4-[4-(Methoxycarbonyl)phenyl]thiomorpholine 1,1-Dioxide
• Methyl 4-(1,1-dioxo-1lambda~6~,4-thiazinan-4-yl)-benzenecarboxylate
• methyl 4-(1,1-dioxo-1lambda6-thiomorpholin-4-yl)benzoate
• methyl 4-(1,1-dioxo-1lambda~6~,4-thiazinan-4-yl)benzenecarboxylate
• Oprea1_620883
• MLS000720483
• HMS2699E10
• 3881AE
• VZ32620
• DB-051275
• MFCD02661674
• BTA48576
• METHYL 4-(1,1-DIOXO-1??-THIOMORPHOLIN-4-YL)BENZOATE
• Methyl 4-(1,1-dioxo-1lambda~6~,4-thiazinan-4-yl)benzoate
• CHEMBL1582081
• 451485-76-0
• methyl4-(1,1-dioxo-1lambda6-thiomorpholin-4-yl)benzoate
• E?-thiomorpholin-4-yl)benzoate
• methyl 4-(1,1-dioxo-1,4-thiazinan-4-yl)benzoate
• SMR000335991
• CS-0317759
• D91513
• DTXSID50377219
• methyl 4-(1,1-dioxo-1
• methyl 4-(1,1-dioxo-1-thiomorpholin-4-yl)benzoate
• 45185-76-0
• 4R-0669
• methyl 4-(1,1-dioxo-1lambda-thiomorpholin-4-yl)benzoate
• SCHEMBL12551037
• AKOS005070406
• Methyl 4-(1,1-dioxo-1lambda6,4-thiazinan-4-yl)-benzenecarboxylate
• M1587
• DTXCID10328247

• MDL： MFCD02661674
• Inchi： 1S/C12H15NO4S/c1-17-12(14)10-2-4-11(5-3-10)13-6-8-18(15,16)9-7-13/h2-5H,6-9H2,1H3
• InChI Key： IMLAPXMJROBNSS-UHFFFAOYSA-N
• SMILES： S1(CCN(C2C=CC(C(=O)OC)=CC=2)CC1)(=O)=O

Computed Properties

• Exact Mass: 269.07217913g/mol
• Monoisotopic Mass: 269.07217913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.1
• XLogP3: 1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiazinanes Phenylthiomorpholines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiazinanes Thiomorpholines Phenylthiomorpholines
• Solvents and Organic Chemicals Organic Compounds Acids/Esters